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Compound of Interest

Compound Name: Liranaftate

Cat. No.: B1674862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and physical
properties of Liranaftate, a potent topical antifungal agent. The information presented herein is
intended to support research, development, and quality control activities related to this active
pharmaceutical ingredient.

Molecular Information

Liranaftate is a synthetic thiocarbamate derivative with a broad spectrum of antifungal activity.
Its chemical structure is fundamental to its mechanism of action and physicochemical
characteristics.

Molecular Formula: C1sH20N202S[1][2][3]

IUPAC Name: O-(5,6,7,8-tetrahydronaphthalen-2-yl) N-(6-methoxypyridin-2-yl)-N-
methylcarbamothioate[2]

CAS Number: 88678-31-3[1][2][3]

Synonyms: Liranaftato, Liranaftatum, Zefnart, M-732, Piritetrate[2][4][5]

Physical and Chemical Properties
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A thorough understanding of the physical and chemical properties of Liranaftate is essential

for formulation development, stability studies, and ensuring therapeutic efficacy. These

properties are summarized in the table below.

Property Value References
Molecular Weight 328.43 g/mol [1112]14]
White to almost white or off-
Appearance ] ) ] [1][3]6]
white crystalline powder/solid.
Melting Point 97 -101°C, 98.5-99.5°C [11[31[4][6]
Boiling Point 462.5 £ 55.0 °C (Predicted) [31[6]
Density 1.240 + 0.06 g/cm3 (Predicted) [31[5]
Water: Practically insoluble
Solubility (>10000 ml/g); 0.10 mg/L [4]7]

(distilled water)

Organic Solvents: Soluble in
benzene, dimethyl sulfoxide
(DMSO), and N,N-
dimethylformamide. Slightly
soluble in DMSO and
Methanol (heating may be

required).

[3]4][6][8]

Specific Solubilities (ml/g):

Acetone (10), Chloroform (2),

Dehydrated ethanol (152),

4

Dichloromethane (2), Ether 4]

(21), Hexane (233), Methanol

(175).

pKa 1.24 + 0.10 (Predicted) [6]
LogP 3.76910 [6]
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Mechanism of Action: Inhibition of Squalene
Epoxidase

Liranaftate exerts its antifungal effect by targeting a key enzyme in the fungal cell membrane
biosynthesis pathway. It is a potent inhibitor of squalene epoxidase.[2][8][9][10][11] This
enzyme is crucial for the conversion of squalene to lanosterol, a precursor to ergosterol.
Ergosterol is an essential component of the fungal cell membrane, responsible for maintaining
its integrity and fluidity.[9][10]

The inhibition of squalene epoxidase by Liranaftate leads to two primary antifungal

consequences:

o Depletion of Ergosterol: The disruption of ergosterol synthesis compromises the structural
integrity of the fungal cell membrane.[9][10]

o Accumulation of Squalene: The blockage of the metabolic pathway causes a buildup of
squalene within the fungal cell.[8][10] High concentrations of squalene are toxic to the cell.

This dual-action mechanism ultimately leads to increased cell membrane permeability, leakage
of cellular contents, and fungal cell death.[8]
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Caption: Mechanism of action of Liranaftate via inhibition of squalene epoxidase.

Experimental Protocols
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Standardized methodologies are crucial for the accurate determination of the physicochemical
properties of active pharmaceutical ingredients like Liranaftate. The following are generalized
protocols based on established pharmacopeial methods.

4.1. Determination of Melting Point

The melting point is determined to ascertain the purity of Liranaftate.
o Apparatus: Capillary melting point apparatus.

o Methodology:

o A small quantity of finely powdered Liranaftate is packed into a capillary tube, sealed at
one end, to a height of approximately 2-4 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) as it approaches
the expected melting point.

o The temperature range is recorded from the point at which the substance begins to melt to
the point at which it is completely liquefied.

4.2. Determination of Solubility

Solubility studies are essential for developing appropriate formulations and predicting
bioavailability.

o Apparatus: Analytical balance, volumetric flasks, constant temperature shaker/bath, filtration
apparatus (e.g., 0.45 pum filter), and a suitable analytical instrument for quantification (e.g.,
HPLC-UV).

o Methodology (Equilibrium Solubility Method):

o An excess amount of Liranaftate is added to a known volume of the desired solvent (e.g.,
water, ethanol, buffer solutions of different pH) in a sealed container.
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o The mixture is agitated in a constant temperature shaker or bath (e.g., 25 °C or 37 °C) for
a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o The suspension is allowed to settle, and an aliquot of the supernatant is carefully
withdrawn and filtered to remove any undissolved solid.

o The concentration of Liranaftate in the clear filtrate is determined using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC).

o The solubility is expressed in terms of mass per unit volume (e.g., mg/mL).
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Caption: Workflow for the experimental determination of solubility.
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4.3. Determination of pKa (Potentiometric Titration)

The pKa value is important for understanding the ionization behavior of a drug, which
influences its solubility and absorption.

o Apparatus: Potentiometer with a pH electrode, burette, beaker, magnetic stirrer.
o Methodology:

o A known concentration of Liranaftate is dissolved in a suitable solvent system (e.g., a
mixture of water and an organic co-solvent if aqueous solubility is low).

o The solution is titrated with a standardized solution of a strong acid (e.g., HCI) or a strong
base (e.g., NaOH).

o The pH of the solution is measured after each addition of the titrant.
o Aftitration curve is generated by plotting the pH versus the volume of titrant added.

o The pKa is determined from the titration curve, typically as the pH at the half-equivalence
point.

This guide provides foundational technical data on Liranaftate for scientific and developmental
purposes. For all laboratory and manufacturing work, it is imperative to consult and adhere to
the relevant pharmacopeial monographs and internal standard operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular and
Physical Properties of Liranaftate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674862#molecular-formula-and-physical-properties-
of-liranaftate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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